Cas no 2680730-41-8 (benzyl N-[3-(2-fluoroethyl)phenyl]carbamate)

• Product Name: benzyl N-[3-(2-fluoroethyl)phenyl]carbamate
• CAS No: 2680730-41-8
• MF: C₁₆H₁₆FNO₂
• MW: 273.302147865295
• CID: 6363497
• PubChem ID: 165910671
• Update Time: 2025-08-05

benzyl N-[3-(2-fluoroethyl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(2-fluoroethyl)phenyl]carbamate
• 2680730-41-8
• EN300-28283974

• Inchi： 1S/C16H16FNO2/c17-10-9-13-7-4-8-15(11-13)18-16(19)20-12-14-5-2-1-3-6-14/h1-8,11H,9-10,12H2,(H,18,19)
• InChI Key： ZGDPPGXWVTWKAQ-UHFFFAOYSA-N
• SMILES： FCCC1C=CC=C(C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 273.11650692g/mol
• Monoisotopic Mass: 273.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[3-(2-fluoroethyl)phenyl]carbamate

Professional Introduction to Benzyl N-[3-(2-fluoroethyl)phenyl]carbamate (CAS No. 2680730-41-8)

Benzyl N-[3-(2-fluoroethyl)phenyl]carbamate, a compound with the chemical identifier CAS No. 2680730-41-8, represents a significant advancement in the realm of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of Benzyl N-[3-(2-fluoroethyl)phenyl]carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a phenyl ring substituted with a 2-fluoroethyl group. This specific arrangement imparts distinct chemical properties that make it a valuable candidate for various biochemical and pharmacological studies. The presence of the fluoroethyl group introduces fluorine atoms, which are known for their ability to enhance metabolic stability and binding affinity in drug molecules.

In the context of contemporary research, Benzyl N-[3-(2-fluoroethyl)phenyl]carbamate has been explored for its potential role in modulating biological pathways associated with neurological disorders. Recent studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in neurodegenerative diseases. The fluorine substituent, in particular, has been shown to improve the compound's bioavailability and pharmacokinetic profile, making it a promising candidate for further investigation.

Moreover, the carbamate functional group in Benzyl N-[3-(2-fluoroethyl)phenyl]carbamate suggests potential applications in the development of novel agrochemicals and specialty chemicals. The carbamate moiety is well-known for its reactivity and versatility, allowing for the synthesis of a wide range of derivatives with tailored properties. This versatility has made carbamates valuable tools in both academic research and industrial applications.

One of the most intriguing aspects of Benzyl N-[3-(2-fluoroethyl)phenyl]carbamate is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's structural features provide a scaffold that can be modified to develop new drugs targeting various therapeutic areas. For instance, modifications at the phenyl ring or the fluoroethyl group could lead to compounds with enhanced efficacy or reduced side effects.

The synthesis of Benzyl N-[3-(2-fluoroethyl)phenyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

From a regulatory perspective, Benzyl N-[3-(2-fluoroethyl)phenyl]carbamate must undergo rigorous testing to demonstrate its safety and efficacy before it can be approved for clinical use. This includes preclinical studies to evaluate its pharmacological properties and toxicological assessments to identify any potential hazards. The regulatory pathway ensures that only compounds with proven benefits and minimal risks are brought to market.

The impact of Benzyl N-[3-(2-fluoroethyl)phenyl]carbamate extends beyond pharmaceutical applications. Researchers have also explored its potential use in materials science, where its unique chemical properties could contribute to the development of new polymers or coatings with enhanced durability and functionality. The versatility of this compound underscores its significance as a building block for innovative chemical solutions.

In conclusion, Benzyl N-[3-(2-fluoroethyl)phenyl]carbamate (CAS No. 2680730-41-8) represents a compelling example of how structural innovation can lead to compounds with diverse applications across multiple industries. Its potential in drug development, agrochemicals, and materials science highlights the importance of continued research and exploration in synthetic chemistry. As our understanding of biological systems grows, compounds like Benzyl N-[3-(2-fluoroethyl)phenyl]carbamate will undoubtedly play a crucial role in shaping the future of science and technology.